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Compound of Interest

Compound Name: Tetraoctylammonium bromide

Cat. No.: B084912

For Researchers, Scientists, and Drug Development Professionals

Tetraoctylammonium bromide (TOABY) is a quaternary ammonium salt that plays a important
role in a variety of chemical and pharmaceutical applications. This technical guide provides a
detailed overview of its fundamental properties, molecular structure, and common applications,
with a focus on data relevant to research and development.

Core Molecular and Physical Properties

TOABF is a quaternary ammonium compound with the chemical formula [CH3(CH2)7]4NBr.[1]
[2] It consists of a central nitrogen atom bonded to four octyl chains, forming a
tetraoctylammonium cation, with a bromide anion.[3][4] This structure gives it unique solubility
characteristics, being soluble in organic solvents like chloroform and dichloromethane, while
having limited solubility in water.[4]

A summary of its key quantitative properties is presented in the table below.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b084912?utm_src=pdf-interest
https://www.benchchem.com/product/b084912?utm_src=pdf-body
https://en.wikipedia.org/wiki/Tetraoctylammonium_bromide
https://www.ottokemi.com/specsheet/tetra-octyl-ammonium-bromide-puriss-99.aspx
https://www.medchemexpress.com/tetraoctylammonium-bromide.html
https://cymitquimica.com/cas/14866-33-2/
https://cymitquimica.com/cas/14866-33-2/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Property Value Source
Molecular Formula C32H68BrN [1103114]
Molecular Weight 546.79 g/mol [1][2]13]
CAS Number 14866-33-2 [1]

White to off-white crystalline
Appearance _ [31141(5]
powder or solid

Melting Point 95-98 °C (lit.) [1][2]I5]

Purity >98.0% [3]

Structural Representation and Logic

The molecular structure of TOABT is fundamental to its function. The long, hydrophobic alkyl
chains and the positively charged nitrogen atom are key to its utility as a phase transfer
catalyst and surfactant.[4]

Tetraoctylammonium Cation
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Caption: Molecular structure of Tetraoctylammonium Bromide (TOABY).

Experimental Applications and Methodologies

TOABT is widely utilized in organic synthesis and materials science. Below are summaries of
key experimental applications.

Phase Transfer Catalysis

One of the primary applications of TOABTr is as a phase transfer catalyst.[1][3] It facilitates the
transfer of reactants between two immiscible phases, typically an agueous and an organic
phase, thereby accelerating the reaction rate.[3][4]

Experimental Workflow for a Typical Phase Transfer Catalysis Reaction:

Reaction Vessel
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Caption: Generalized workflow for a phase transfer catalysis reaction using TOABT.

Nanoparticle Synthesis

TOABEr is also employed as a capping agent to control the size and shape of nanopatrticles
during their synthesis.[5] It is particularly used in the preparation of gold nanopatrticles, where it
acts as a phase transfer agent for the gold salt and stabilizes the resulting nanoparticles.[5]

Experimental Protocol for Gold Nanoparticle Synthesis:
A common method involves the two-phase reduction of a gold salt.
¢ An aqueous solution of tetrachloroauric acid (HAuCl4) is prepared.

o TOABTr is dissolved in an organic solvent (e.g., toluene) and mixed with the aqueous gold salt
solution.

 Vigorous stirring facilitates the transfer of the gold salt to the organic phase, mediated by
TOABT.

e Areducing agent (e.g., sodium borohydride) is added to the aqueous phase.

e The reduction of the gold salt at the interface of the two phases leads to the formation of
TOABr-capped gold nanoparticles in the organic phase.

Safety and Handling

TOABEY is considered stable but should be handled with care as it can be incompatible with
strong oxidizing agents.[5] It is recommended to store it below +30°C.[5] As with any chemical
reagent, appropriate personal protective equipment should be used when handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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